Cas no 1804062-70-1 (5-Bromo-2-(2-chloropropanoyl)benzoyl chloride)

• Product Name: 5-Bromo-2-(2-chloropropanoyl)benzoyl chloride
• CAS No: 1804062-70-1
• MF: C₁₀H₇BrCl₂O₂
• MW: 309.971380472183
• CID: 4976008
• Update Time: 2025-06-11

5-Bromo-2-(2-chloropropanoyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2-chloropropanoyl)benzoyl chloride

• Inchi： 1S/C10H7BrCl2O2/c1-5(12)9(14)7-3-2-6(11)4-8(7)10(13)15/h2-5H,1H3
• InChI Key： JUPPTASKCOVCTL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)Cl)C=1)C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1

Additional information on 5-Bromo-2-(2-chloropropanoyl)benzoyl chloride

Comprehensive Overview of 5-Bromo-2-(2-chloropropanoyl)benzoyl chloride (CAS No. 1804062-70-1)

5-Bromo-2-(2-chloropropanoyl)benzoyl chloride (CAS No. 1804062-70-1) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of benzoyl chloride derivatives, which are pivotal intermediates in synthesizing active pharmaceutical ingredients (APIs) and fine chemicals. Its unique molecular structure, featuring both bromine and chlorine substituents, makes it a versatile building block for constructing complex molecules. Researchers and manufacturers value this compound for its reactivity and selectivity in acyl chloride reactions, particularly in peptide coupling and heterocyclic chemistry.

The growing demand for 5-Bromo-2-(2-chloropropanoyl)benzoyl chloride is driven by its applications in developing novel small-molecule drugs and crop protection agents. With the rise of targeted drug discovery and sustainable agriculture, this compound has gained attention for its role in creating environmentally friendly solutions. Its CAS No. 1804062-70-1 is frequently searched in academic and industrial databases, reflecting its importance in modern synthetic chemistry. Recent trends also highlight its potential in photodynamic therapy and material science, where its halogenated properties are exploited for advanced applications.

From a synthetic perspective, 5-Bromo-2-(2-chloropropanoyl)benzoyl chloride is often employed in Friedel-Crafts acylation and nucleophilic substitution reactions. Its electron-withdrawing groups enhance reactivity, making it ideal for constructing aromatic frameworks. Laboratories handling this compound adhere to stringent safety protocols, though it is not classified under restricted categories. The compound's stability under controlled conditions ensures consistent performance in multi-step syntheses, a key factor for industrial-scale production.

In the context of green chemistry, researchers are exploring catalytic methods to optimize the synthesis of 5-Bromo-2-(2-chloropropanoyl)benzoyl chloride, minimizing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Its relevance in bioconjugation and proteomics further expands its utility, catering to the booming life sciences sector. Analytical techniques such as HPLC and NMR are routinely used to verify its purity and structural integrity.

Market analysts project steady growth for benzoyl chloride derivatives, with CAS No. 1804062-70-1 being a notable contributor. Its compatibility with high-throughput screening platforms and combinatorial chemistry workflows makes it a staple in drug discovery pipelines. Additionally, its role in developing non-toxic agrochemicals resonates with the shift toward precision farming. As regulatory frameworks evolve, the compound's eco-toxicity profile and biodegradability are under scrutiny, ensuring compliance with international standards like REACH and EPA guidelines.

In summary, 5-Bromo-2-(2-chloropropanoyl)benzoyl chloride (CAS No. 1804062-70-1) exemplifies innovation in synthetic chemistry, bridging gaps between academia and industry. Its multifaceted applications, from pharmaceutical intermediates to advanced materials, underscore its significance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play a transformative role in emerging fields like nanotechnology and bioengineering, solidifying its position as a cornerstone of modern chemical synthesis.